Cas no 860408-69-1 (1-(4-Ethoxy-3-nitrophenyl)propan-1-one)
1-(4-Ethoxy-3-nitrophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-ethoxy-3-nitrophenyl)propan-1-one
- XMRSDGKHRSKJBT-UHFFFAOYSA-N
- STK667605
- SBB027223
- BBL024595
- 1-(4-Ethoxy-3-nitrophenyl)-1-propanone
- ST4148441
- H5465
- 1-(4-Ethoxy-3-nitrophenyl)propan-1-one
-
- Inchi: 1S/C11H13NO4/c1-3-10(13)8-5-6-11(16-4-2)9(7-8)12(14)15/h5-7H,3-4H2,1-2H3
- InChI Key: XMRSDGKHRSKJBT-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C(CC)=O)=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 261
- Topological Polar Surface Area: 72.1
1-(4-Ethoxy-3-nitrophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1396910-1g |
1-(4-Ethoxy-3-nitrophenyl)propan-1-one |
860408-69-1 | 95+% | 1g |
¥3224.00 | 2024-07-28 |
1-(4-Ethoxy-3-nitrophenyl)propan-1-one Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 1-(4-Ethoxy-3-nitrophenyl)propan-1-one
Research Brief on 1-(4-Ethoxy-3-nitrophenyl)propan-1-one (CAS: 860408-69-1): Recent Advances and Applications
1-(4-Ethoxy-3-nitrophenyl)propan-1-one (CAS: 860408-69-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in medicine.
Recent literature indicates that 1-(4-Ethoxy-3-nitrophenyl)propan-1-one has been utilized as a building block in the development of novel therapeutic agents. Its unique chemical structure, featuring an ethoxy and nitro substituent on the phenyl ring, makes it a versatile precursor for further functionalization. Researchers have employed this compound in the synthesis of potential anti-inflammatory and anticancer agents, leveraging its reactivity to create derivatives with enhanced biological activity.
One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 1-(4-Ethoxy-3-nitrophenyl)propan-1-one in the synthesis of a series of small-molecule inhibitors targeting specific kinases involved in cancer progression. The study reported promising in vitro results, with several derivatives exhibiting potent inhibitory activity against cancer cell lines. These findings underscore the compound's potential as a scaffold for drug development.
In addition to its applications in oncology, 1-(4-Ethoxy-3-nitrophenyl)propan-1-one has also been investigated for its role in neurodegenerative disease research. A recent preprint (BioRxiv, 2024) highlighted its use in the synthesis of compounds targeting amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The study suggested that derivatives of this compound could modulate protein aggregation pathways, offering a new avenue for therapeutic intervention.
From a synthetic chemistry perspective, advancements in the efficient preparation of 1-(4-Ethoxy-3-nitrophenyl)propan-1-one have been reported. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where consistent and cost-effective synthesis is critical.
Looking ahead, researchers are exploring the potential of 1-(4-Ethoxy-3-nitrophenyl)propan-1-one in emerging areas such as targeted drug delivery and photopharmacology. Its structural features make it amenable to modification for light-activated drug systems, an area gaining traction in precision medicine. While these applications are still in early stages, they represent exciting directions for future research.
In conclusion, 1-(4-Ethoxy-3-nitrophenyl)propan-1-one (CAS: 860408-69-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and the promising biological activities of its derivatives position it as an important tool in drug discovery. Ongoing research is expected to further expand its applications and uncover new therapeutic possibilities in the coming years.
860408-69-1 (1-(4-Ethoxy-3-nitrophenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)